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Compound of Interest

Compound Name: 2,3-Difluoroaniline

Cat. No.: B047769

An In-depth Technical Guide to 2,3-Difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Difluoroaniline (CAS Number:
4519-40-8), a key chemical intermediate in the pharmaceutical, agrochemical, and dye
industries.[1] This document outlines its core physical properties, a detailed experimental
protocol for its synthesis, and its primary applications.

Core Properties of 2,3-Difluoroaniline

2,3-Difluoroaniline is a halogenated aromatic amine that presents as a colorless to light yellow
or brown liquid at room temperature.[1][2] Its chemical structure, featuring two fluorine atoms
on the benzene ring, imparts unique reactivity and stability, making it a valuable building block
in organic synthesis.[1]

Physical and Chemical Data

The essential physical and chemical properties of 2,3-Difluoroaniline are summarized in the
table below for easy reference.
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Property Value Source(s)
CAS Number 4519-40-8 [21[3]1[4][5][6]
Molecular Formula CeHsF2N [2][4]
Molecular Weight 129.11 g/mol [21[31[4]
Colorless to brown/light orange
Appearance o [1][2]
clear liquid

. ) 69 °C at 12 mmHg; 176.6 +
Boiling Point [2][5]
20.0 °C at 760 mmHg

1.274 g/mL at 25 °C; 1.28

Density [21[3]
g/cm3

Refractive Index n20/D 1.514 [31[7]

Flash Point 71 °C (159.8 °F) - closed cup [31[7]

Moderately soluble in organic
Solubility solvents; limited solubility in [1]

water

Store at 2-8 °C in a ventilated,
Storage low-temperature, dry [2][8]

warehouse

Applications in Research and Development

2,3-Difluoroaniline serves as a crucial intermediate in the synthesis of a variety of complex
molecules:

o Pharmaceutical Development: It is a key building block in the synthesis of active
pharmaceutical ingredients (APIs). The inclusion of fluorine atoms can enhance the
biological activity, lipophilicity, and metabolic stability of drug molecules.[1][3] For instance, it
has been used in the synthesis of ethyl 2-arylamino-4-trifluoromethylpyrimidine-5-
carboxylate.[7][9]

e Agrochemicals: The compound is utilized in the formulation of pesticides and herbicides.[1]
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» Dyes and Pigments: It is employed in the production of specialty dyes, where the fluorine
atoms can improve color vibrancy and stability.[1]

As a chemical intermediate, 2,3-Difluoroaniline is not typically studied for its direct interaction
with biological signaling pathways. Its significance lies in the properties it imparts to the final
active molecules.

Experimental Protocol: Synthesis of 2,3-
Difluoroaniline

The following is a detailed methodology for the synthesis of 2,3-Difluoroaniline from 1,2-
dibromo-4,5-difluoro-3-nitrobenzene, a common laboratory-scale procedure.[2]

Materials:

e 1,2-dibromo-4,5-difluoro-3-nitrobenzene (0.638 g, 2.01 mmol)

Methanol (4 mL)

10% Palladium on activated carbon (Pd/C), 50% wet (48.4 mq)

Triethylamine (6.2 mg, 0.06 mmol)

Hydrogen gas (Hz)

Procedure:

Dissolve 0.638 g of 1,2-dibromo-4,5-difluoro-3-nitrobenzene in 4 mL of methanol in a suitable
reaction vessel.

e Add 48.4 mg of 10% Pd/C (50% wet) catalyst and 6.2 mg of triethylamine to the solution.

* Replace the atmosphere in the reaction vessel with hydrogen.

« Stir the reaction mixture at 50°C under a slight pressure of hydrogen for 2 hours.

e Monitor the reaction progress using High-Performance Liquid Chromatography (HPLC).
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e If residual intermediate (2,3-dibromo-5,6-difluoroaniline) is present, continue the reaction
under the same conditions for an additional 0.5 hours.[2]

» Once the reaction is complete, remove the catalyst by filtration.

e The resulting liquid containing 2,3-Difluoroaniline can be analyzed by HPLC to determine
the yield. A typical yield for this procedure is approximately 93%.[2]

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2,3-Difluoroaniline as

described in the experimental protocol.
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Synthesis workflow for 2,3-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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